2-(Piperidin-3-ylmethyl)-1H-benzimidazole
Overview
Description
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application have been published .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Chemical Reactions Analysis
The combination of a quinoline organocatalyst and trifluoroacetic acid as a cocatalyst afforded a series of enantiomerically enriched 2,5- and 2,6-disubstituted protected piperidines .Scientific Research Applications
Synthesis of Bioactive Molecules
“2-(Piperidin-3-ylmethyl)-1H-benzimidazole” is a valuable precursor in the synthesis of bioactive molecules. Its piperidine moiety is a common structural feature in many pharmacologically active compounds. Researchers utilize this compound for the synthesis of derivatives with potential anti-hypertensive, neuroprotective, and anti-inflammatory properties .
Development of Anticancer Agents
The benzimidazole core of “2-(Piperidin-3-ylmethyl)-1H-benzimidazole” is significant in medicinal chemistry, particularly in the design of anticancer agents. Its derivatives are being studied for their ability to inhibit cancer cell growth and proliferation .
Alzheimer’s Disease Research
Compounds containing the piperidine structure, such as “2-(Piperidin-3-ylmethyl)-1H-benzimidazole,” are explored for their therapeutic potential in Alzheimer’s disease. They are investigated for their capacity to interact with biological targets associated with the disease’s pathology .
Antimicrobial Applications
The structural versatility of “2-(Piperidin-3-ylmethyl)-1H-benzimidazole” allows for the development of antimicrobial agents. Its derivatives are tested against various bacterial and fungal strains to assess their efficacy as new antimicrobial drugs .
Neuropharmacological Studies
This compound is also used in neuropharmacological studies due to the presence of the piperidine ring, which is known to impact neurotransmitter activity. It serves as a scaffold for developing drugs that can modulate neurological functions and treat disorders such as depression and anxiety .
Chemical Biology Probes
In chemical biology, “2-(Piperidin-3-ylmethyl)-1H-benzimidazole” derivatives are synthesized as probes to study biological processes. They help in understanding the interaction between small molecules and biological macromolecules, providing insights into cellular mechanisms .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
They can interact with a variety of biological targets, including enzymes and receptors, and are used in the treatment of a wide range of conditions, including cancer . Piperidines, on the other hand, are present in more than twenty classes of pharmaceuticals .
Mode of Action
Benzimidazoles generally work by interacting with their targets and disrupting their normal function . Piperidines can have a variety of effects depending on their specific structure and the targets they interact with .
Biochemical Pathways
Benzimidazoles and piperidines can affect a wide range of biochemical pathways due to their ability to interact with various biological targets .
Result of Action
Benzimidazoles can have a range of effects at the molecular and cellular level, including inhibiting cell proliferation . Piperidines can also have a variety of effects depending on their specific structure and the targets they interact with .
properties
IUPAC Name |
2-(piperidin-3-ylmethyl)-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3/c1-2-6-12-11(5-1)15-13(16-12)8-10-4-3-7-14-9-10/h1-2,5-6,10,14H,3-4,7-9H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXNJYJAWLLYPDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CC2=NC3=CC=CC=C3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50656495 |
Source
|
| Record name | 2-[(Piperidin-3-yl)methyl]-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50656495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Piperidin-3-ylmethyl)-1H-benzimidazole | |
CAS RN |
933738-45-5 |
Source
|
| Record name | 2-[(Piperidin-3-yl)methyl]-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50656495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride](/img/structure/B1519605.png)
![2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-amine](/img/structure/B1519625.png)